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Compound of Interest

Compound Name: Propoxur-d3

Cat. No.: B1435957 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the Propoxur-d3 analytical standard,

designed for professionals in research, scientific analysis, and drug development. This

document details its chemical and physical properties, analytical methodologies, and its

primary application as an internal standard in quantitative analysis.

Introduction to Propoxur-d3
Propoxur-d3 is the deuterated form of Propoxur, a carbamate insecticide. In analytical

chemistry, isotopically labeled compounds like Propoxur-d3 are invaluable as internal

standards for quantification by mass spectrometry. The three deuterium atoms on the N-methyl

group give it a molecular weight distinct from the non-labeled Propoxur, allowing for precise

differentiation and quantification in complex matrices. Its use in isotope dilution mass

spectrometry provides high accuracy and precision by correcting for matrix effects and

variations in sample preparation and instrument response.

Physicochemical Properties
The physical and chemical characteristics of Propoxur-d3 are crucial for its use as an

analytical standard. The properties of both Propoxur-d3 and its non-deuterated counterpart

are summarized below for comparative purposes.
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Property Propoxur-d3 Propoxur

Chemical Formula C₁₁H₁₂D₃NO₃ C₁₁H₁₅NO₃

Molecular Weight 212.26 g/mol 209.24 g/mol

Exact Mass 212.124 209.105

CAS Number 1219798-56-7 114-26-1

IUPAC Name
(2-propan-2-yloxyphenyl) N-

(trideuteriomethyl)carbamate

(2-isopropoxyphenyl) N-

methylcarbamate

Appearance White to tan crystalline powder White to tan crystalline powder

Melting Point
Not specified, expected to be

similar to Propoxur
84-87 °C

Solubility
Soluble in organic solvents like

acetonitrile and methanol

Slightly soluble in water (2 g/L

at 20°C), soluble in most

organic solvents

log Kow
Not specified, expected to be

similar to Propoxur
1.56

Synthesis of Propoxur-d3
The synthesis of Propoxur-d3 is analogous to the synthesis of Propoxur, with the key

difference being the use of a deuterated reagent. The general synthesis involves the reaction of

2-isopropoxyphenol with deuterated methyl isocyanate (CD₃NCO).

A generalized synthetic scheme is as follows:
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Reactants

Product2-isopropoxyphenol

Propoxur-d3

+

d3-methyl isocyanate

Click to download full resolution via product page

Caption: Synthesis of Propoxur-d3.

Analytical Applications and Methodology
Propoxur-d3 is primarily used as an internal standard in isotope dilution analysis for the

quantification of Propoxur in various samples, including environmental and biological matrices.

The co-elution of the analyte and the deuterated standard in chromatographic systems,

combined with their distinct mass-to-charge ratios in mass spectrometry, allows for highly

accurate and precise measurements.

Sample Preparation: QuEChERS Method
A common and effective method for extracting pesticides like Propoxur from complex matrices

such as food and environmental samples is the QuEChERS (Quick, Easy, Cheap, Effective,

Rugged, and Safe) method.
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QuEChERS Sample Preparation Workflow

Homogenized Sample

Add Acetonitrile and Salts
(e.g., MgSO4, NaCl)

Vortex

Centrifuge

Transfer Supernatant to
dispersive SPE tube

(e.g., PSA, C18, MgSO4)
Vortex

Centrifuge

Final Extract for LC-MS/MS Analysis
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Propoxur Mechanism of Action

Acetylcholine (ACh)

Acetylcholinesterase (AChE)

Hydrolysis

ACh Accumulation

Leads to

Choline + AcetateInhibited AChE

Propoxur

Inhibition

Cholinergic Receptor Overstimulation
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To cite this document: BenchChem. [Propoxur-d3 Analytical Standard: A Comprehensive
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1435957#propoxur-d3-analytical-standard]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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